Cas no 99076-56-9 ((S)-2-(Phenylmethylsulfonamido)Propanoic Acid)
99076-56-9 structure
Product Name:(S)-2-(Phenylmethylsulfonamido)Propanoic Acid
CAS No:99076-56-9
MF:C10H13NO4S
MW:243.27952170372
MDL:MFCD02259513
CID:803448
PubChem ID:10966731
Update Time:2025-04-19
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-((Benzylsulfonyl)amino)propanoic acid
- (2S)-2-(benzylsulfonylamino)propanoic acid
- N-Tosyl-l-alanine
- Tos-Ala-OH
- Tos-L-Ala-OH
- Tosyl-L-alanine
- (2S)-2-[(Benzylsulfonyl)amino]propanoic acid
- (Benzylsulfonyl)-L-alanine
- 99076-56-9
- DTXSID70450159
- SCHEMBL7475872
- AKOS010366243
- (S)-2-(Phenylmethylsulfonamido)Propanoic Acid
-
- MDL: MFCD02259513
- Inchi: 1S/C10H13NO4S/c1-8(10(12)13)11-16(14,15)7-9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-/m0/s1
- InChI Key: CZIBABWRWDOXIT-QMMMGPOBSA-N
- SMILES: S(CC1C=CC=CC=1)(N[C@H](C(=O)O)C)(=O)=O
Computed Properties
- Exact Mass: 243.05700
- Monoisotopic Mass: 243.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 164-165 ºC (water )
- Solubility: Slightly soluble (4.1 g/l) (25 º C),
- PSA: 91.85000
- LogP: 2.05080
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Security Information
- Storage Condition:Store in cold storage.
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276405-500g |
Tos-Ala-OH |
99076-56-9 | 97% | 500g |
$380 | 2021-06-09 | |
| TRC | P994588-1g |
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid |
99076-56-9 | 1g |
$ 50.00 | 2022-06-03 | ||
| TRC | P994588-5g |
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid |
99076-56-9 | 5g |
$ 135.00 | 2022-06-03 | ||
| TRC | P994588-10g |
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid |
99076-56-9 | 10g |
$ 210.00 | 2022-06-03 | ||
| Chemenu | CM276405-500g |
Tos-Ala-OH |
99076-56-9 | 97% | 500g |
$380 | 2022-06-09 | |
| abcr | AB312729-5 g |
N-Tosyl-L-alanine, 95% (Tos-L-Ala-OH); . |
99076-56-9 | 95% | 5g |
€68.30 | 2023-05-19 | |
| abcr | AB312729-25 g |
N-Tosyl-L-alanine, 95% (Tos-L-Ala-OH); . |
99076-56-9 | 95% | 25g |
€102.30 | 2023-05-19 | |
| abcr | AB312729-100 g |
N-Tosyl-L-alanine, 95% (Tos-L-Ala-OH); . |
99076-56-9 | 95% | 100g |
€223.80 | 2023-05-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296552-5 g |
Tosyl-L-alanine, |
99076-56-9 | 5g |
¥624.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296552A-25 g |
Tosyl-L-alanine, |
99076-56-9 | 25g |
¥1,354.00 | 2023-07-11 |
(S)-2-(Phenylmethylsulfonamido)Propanoic Acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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